![molecular formula C11H8N2O3 B1426969 5-Phenoxypyrazine-2-carboxylic acid CAS No. 1342960-29-5](/img/structure/B1426969.png)
5-Phenoxypyrazine-2-carboxylic acid
Overview
Description
5-Phenoxypyrazine-2-carboxylic acid is an organic compound with the molecular formula C11H8N2O3 and a molecular weight of 216.2 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H8N2O3/c14-11(15)9-6-13-10(7-12-9)16-8-4-2-1-3-5-8/h1-7H,(H,14,15) . This indicates that the molecule consists of a carboxylic acid group attached to a phenoxypyrazine ring.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 216.2 .Scientific Research Applications
Bioconversion and Synthesis
- 5-Phenoxypyrazine-2-carboxylic acid has been explored in the context of bioconversion and chemical synthesis. A study demonstrated the biotransformation of 2-cyanopyrazine into 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp., highlighting its potential as a building block for synthesizing new antituberculous agents (Wieser, Heinzmann, & Kiener, 1997). Similarly, the synthesis of various pyrazine derivatives, including this compound, has been explored, providing insights into their photophysical characteristics (Abdullah, Johari, & Idris, 2018).
Pharmaceutical Intermediate
- 5-Methylpyrazine-2-carboxylic acid, a related compound, is noted as an important pharmaceutical intermediate. It's used in synthesizing hypoglycemic agents and lipid-lowering drugs, indicating a broader application scope of related pyrazine derivatives in pharmaceuticals (Bai Jin-quan, 2013).
Acid-Base Characterization
- Understanding the acid-base properties of compounds like 5-hydroxypyrazine-2-carboxylic acid is crucial for optimizing biocatalytic production processes. This data is essential for determining the ideal conditions for biotransformation and downstream processing (Sak-Bosnar & Kovar, 2005).
Antimicrobial Activity
- Some derivatives of pyrazinecarboxylic acids, like 3-aryl-10,11-dihydro-4,10-methano-pyrazolo[4,3-c][1,5]benzoxazocine-4-carboxylic acids, have been studied for their antimicrobial properties. These studies suggest potential applications in developing new antimicrobial agents (Murlykina et al., 2013).
Material Science and Film Formation
- In the field of material science, compounds like 5-(4′-alkoxyphenyl)pyrazine-2-carboxylic acid have been shown to form stable and closely packed monolayers, suitable for forming Y-type Langmuir–Blodgett films. This indicates potential applications in nanotechnology and surface science (Takehara et al., 1989).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is known that many carboxylic acid derivatives undergo nucleophilic acyl substitution reactions . In these reactions, a nucleophile attacks the carbonyl carbon, leading to a tetrahedral intermediate, which then reforms the carbonyl, ejecting the leaving group. This could potentially be a part of the interaction of 5-Phenoxypyrazine-2-carboxylic acid with its targets.
Biochemical Pathways
Carboxylic acid derivatives are known to play key roles in various biochemical pathways, including metabolism . They can participate in catabolic and anabolic reactions, which are essential for the breakdown and synthesis of important biomolecules in the body.
Properties
IUPAC Name |
5-phenoxypyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-11(15)9-6-13-10(7-12-9)16-8-4-2-1-3-5-8/h1-7H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQJUGUURXSTII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC=C(N=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1342960-29-5 | |
Record name | 5-phenoxypyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the structure of 5-Phenoxypyrazine-2-carboxylic acid methyl ester influence its fluorescence properties?
A1: While the research doesn't directly investigate this compound, it provides insights into similar phenoxypyrazine derivatives. The study demonstrates that the presence and position of electron-donating groups on the benzene ring significantly impact fluorescence intensity. Compounds with electron-donating substituents, particularly at the ortho and para positions, exhibited higher fluorescence intensity [, ]. This suggests that the phenoxy group in this compound methyl ester, with its electron-donating properties, plays a crucial role in its fluorescence behavior. Furthermore, the study highlights that molecular rigidity contributes to enhanced fluorescence, indicating that the planar structure of this compound methyl ester likely contributes to its fluorescence properties [, ].
Q2: What spectroscopic data confirms the structure of this compound methyl ester?
A2: The research confirms the structure of this compound methyl ester and related derivatives using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, GC-MS, and IR spectroscopy [, ]. These techniques provide detailed information about the compound's structure, including the presence and arrangement of specific functional groups like the carboxylic acid methyl ester and the phenoxy group.
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